4-(3,4-Difluorophenyl)nicotinic acid, 95%

• IUPAC Name: 4-(3,4-difluorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H7F2NO2/c13-10-2-1-7(5-11(10)14)8-3-4-15-6-9(8)12(16)17/h1-6H,(H,16,17)
• InChI Key: SRXFZCSBALQFII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=NC=C2)C(=O)O)F)F
• Molecular Formula: C12H7F2NO2
• DSSTOX Substance ID: DTXSID50692510
• Molecular Weight: 235.19 g/mol
• CAS RN: 1261936-83-7

Description

4-(3,4-Difluorophenyl)nicotinic acid, or DFNA, is an organic compound used in scientific research. It is a derivative of nicotinic acid, a form of vitamin B3, and is composed of a difluorophenyl group attached to the carboxylic acid group of nicotinic acid. DFNA has been used in a variety of scientific research applications, ranging from biochemical and physiological studies to laboratory experiments.

Scientific Research Applications

DFNA has a wide range of scientific research applications. It has been used in studies of enzyme kinetics, enzyme inhibition, and the effects of drugs on enzyme activity. It has also been used in studies of the effects of compounds on the activity of transporters, receptors, and other proteins. Additionally, DFNA has been used in studies of the effects of compounds on the activity of enzymes involved in the metabolism of drugs, as well as in studies of the pharmacokinetics of drugs.

Mechanism of Action

DFNA acts as an inhibitor of enzymes and transporters. It binds to the active site of the enzyme or transporter, blocking the binding of the substrate or drug molecule. This results in a decrease in the activity of the enzyme or transporter. In addition, DFNA can also act as a competitive inhibitor, meaning that it binds to the active site of the enzyme or transporter in the same way as the substrate or drug, but does not allow the substrate or drug to bind.
Biochemical and Physiological Effects
DFNA has been used in studies of the biochemical and physiological effects of compounds on enzymes and transporters. It has been shown to have inhibitory effects on the activity of enzymes and transporters involved in the metabolism of drugs, as well as on the activity of enzymes involved in the biosynthesis of drugs. Additionally, DFNA has been used in studies of the effects of compounds on the activity of receptors and other proteins.

Advantages and Limitations for Lab Experiments

The use of DFNA in laboratory experiments has several advantages. First, it is a relatively inexpensive compound, making it a cost-effective option for laboratory experiments. Second, it is relatively easy to synthesize, making it a convenient option for laboratory experiments. Third, it is a relatively stable compound, making it a reliable option for laboratory experiments.
However, there are also some limitations to the use of DFNA in laboratory experiments. First, it is not as potent as some other compounds, making it a less effective option for laboratory experiments. Second, it is not as widely available as some other compounds, making it a less accessible option for laboratory experiments.

Future Directions

The use of DFNA in scientific research is expected to continue to increase in the future. Future research may focus on the use of DFNA in studies of the effects of compounds on the activity of enzymes and transporters, as well as on the effects of compounds on the activity of receptors and other proteins. Additionally, future research may focus on the use of DFNA in studies of the pharmacokinetics of drugs, as well as in studies of the effects of drugs on the activity of enzymes and transporters. Finally, future research may focus on the use of DFNA in studies of the biochemical and physiological effects of compounds on enzymes and transporters.

Synthesis Methods

DFNA can be synthesized from nicotinic acid and 3,4-difluorobenzoyl chloride. In the first step, nicotinic acid is reacted with 3,4-difluorobenzoyl chloride in the presence of potassium carbonate to form 4-(3,4-difluorophenyl)nicotinic acid chloride. This reaction is carried out in an inert atmosphere, such as nitrogen or argon, and at a temperature of between 0°C and 10°C. The second step involves the hydrolysis of the nicotinic acid chloride to form DFNA, which is then isolated and purified.